
Personal protective equipment for handling Tas-
117

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tas-117

Cat. No.: B611162 Get Quote

Essential Safety and Handling Guide for Tas-117
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

Tas-117, a potent and selective oral allosteric pan-AKT inhibitor.[1] Given its nature as an

investigational anti-neoplastic agent, stringent adherence to safety protocols is mandatory to

minimize exposure and ensure a safe laboratory environment. This document outlines

procedural guidance for personal protective equipment (PPE), operational handling, and

disposal.

Core Safety Principles
All handling of Tas-117 should be conducted within a designated controlled area, such as a

containment ventilated enclosure (CVE), biological safety cabinet (BSC), or a fume hood, to

prevent aerosolization and contamination. A comprehensive risk assessment should be

performed by your institution's Environmental Health and Safety (EHS) department prior to

commencing any work with this compound.

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is the primary defense against exposure to

hazardous compounds like Tas-117. The following table summarizes the required PPE for

various activities involving this substance.
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Activity Required PPE
Specifications & Best

Practices

Receiving & Unpacking
Double Chemotherapy Gloves,

Gown, Eye Protection

Inspect for any damage or

spills upon receipt. Unpack in

a designated area. If any sign

of leakage, implement spill

control procedures

immediately.

Weighing & Aliquoting

Double Chememotherapy

Gloves, Gown, Eye Protection,

Respiratory Protection

All manipulations of powdered

Tas-117 must be performed in

a CVE or BSC to contain

airborne particles. Use a fit-

tested N95 or higher respirator.

In Vitro/In Vivo Dosing
Double Chemotherapy Gloves,

Gown, Eye Protection

When preparing solutions,

work within a BSC or fume

hood. For animal studies,

ensure proper handling and

disposal of contaminated

bedding and waste.

Waste Disposal
Double Chemotherapy Gloves,

Gown, Eye Protection

All contaminated materials

must be disposed of as

hazardous waste according to

institutional and local

regulations.

Experimental Protocols: Safe Handling and Disposal
Receiving and Storage:

Upon receipt, visually inspect the exterior of the shipping container for any signs of damage

or leakage.

Don a single pair of chemotherapy-rated gloves and a lab coat.
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Transport the container to the designated receiving area, preferably within a fume hood or

CVE.

Don a second pair of chemotherapy gloves and eye protection.

Carefully open the shipping container and inspect the primary container for integrity.

If the primary container is intact, log the material into your chemical inventory and store it

according to the manufacturer's recommendations (typically at controlled room temperature

or as specified).

If any leakage is observed, treat it as a spill (see Spill Management protocol).

Spill Management:

Alert personnel in the immediate area and restrict access.

Don appropriate PPE: double chemotherapy gloves, a disposable gown, eye protection, and

a fit-tested respirator.

Contain the spill: Use a commercially available chemotherapy spill kit. Cover the spill with

absorbent pads, working from the outside in.

Clean the area: Once absorbed, carefully collect all contaminated materials into a

designated hazardous waste container. Clean the spill area with an appropriate deactivating

agent, followed by a rinse with water.

Dispose of waste: All materials used for cleanup must be disposed of as hazardous chemical

waste.

Report the incident to your EHS department.

Disposal Plan: All materials that have come into contact with Tas-117 are considered

hazardous waste. This includes, but is not limited to:

Empty vials and primary containers

Used PPE (gloves, gowns, etc.)
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Contaminated labware (pipette tips, tubes, etc.)

Spill cleanup materials

Animal bedding and carcasses from in vivo studies

All waste must be segregated into clearly labeled, sealed, and puncture-proof containers

designated for hazardous chemical waste. Follow your institution's specific procedures for

hazardous waste pickup and disposal.

Logical Workflow for PPE Selection
The following diagram illustrates the decision-making process for selecting the appropriate

level of PPE when working with Tas-117.
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Caption: PPE selection workflow for handling Tas-117.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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